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Compound of Interest

Compound Name: (-)-2-Methyl-isoborneol-d3

Cat. No.: B565202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical properties and structure

of deuterated 2-Methylisoborneol (2-MIB), a critical internal standard for the accurate

quantification of its non-deuterated counterpart, a potent earthy-musty taste and odor

compound. This document details its physicochemical characteristics, analytical applications,

and the biochemical pathways of its parent compound.

Chemical Structure and Properties
Deuterated 2-Methylisoborneol, most commonly available as 2-Methyl-d3-isoborneol (d3-2-

MIB), is an isotopically labeled form of 2-MIB where three hydrogen atoms on the C2-methyl

group are replaced with deuterium atoms. This isotopic substitution results in a mass shift of

+3, which is readily distinguishable by mass spectrometry, making it an ideal internal standard

for isotope dilution analysis.

The fundamental structure of 2-MIB is that of an irregular monoterpene, specifically a bornane

monoterpenoid with a methyl substituent at the C2 position.[1][2] The stereochemistry of the

naturally occurring and most potent odor-causing enantiomer is (1R,2R,4R)-1,2,7,7-

tetramethylbicyclo[2.2.1]heptan-2-ol.[1]
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The key physicochemical properties of both native 2-MIB and its deuterated analog, d3-2-MIB,

are summarized in the tables below for easy comparison.

Table 1: General Properties of 2-Methylisoborneol (2-MIB)

Property Value Source(s)

Chemical Formula C₁₁H₂₀O [2]

Molecular Weight 168.28 g/mol [1][2]

CAS Number 2371-42-8 [2][3]

Appearance Solid

Melting Point 168 °C [3]

Boiling Point 208.7 ± 8.0 °C (Predicted) [3]

Density 0.968 ± 0.06 g/cm³ (Predicted) [3]

Odor Threshold in Water 0.002 to 0.02 µg/L [2]

Table 2: Properties of Deuterated 2-Methylisoborneol (d3-2-MIB)

Property Value Source(s)

Chemical Formula C₁₁D₃H₁₇O

Molecular Weight 171.29 g/mol

CAS Number 135441-89-3

Isotopic Purity 99 atom % D

Mass Shift M+3

Melting Point 162-163 °C
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2-Methylisoborneol is a methylated monoterpene synthesized by a variety of microorganisms,

including actinomycetes and cyanobacteria.[4] The biosynthesis involves a two-step enzymatic

process starting from the universal monoterpene precursor, geranyl diphosphate (GPP).[4][5]

First, a GPP C-methyltransferase catalyzes the methylation of GPP to form 2-methyl-GPP.[4]

Subsequently, a 2-MIB synthase facilitates the cyclization of 2-methyl-GPP to produce 2-MIB.

[4]

Geranyl Diphosphate (GPP) 2-Methyl-GPP GPP C-methyltransferase 2-Methylisoborneol (2-MIB) 2-MIB synthase
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Biosynthesis of 2-Methylisoborneol.

Experimental Protocols
Deuterated 2-MIB is primarily utilized as an internal standard in isotope dilution methods for the

quantification of 2-MIB in various matrices, particularly in water samples. The following outlines

a general experimental protocol for the analysis of 2-MIB using Solid Phase Microextraction

(SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation and Analysis using SPME-GC-MS
with Isotope Dilution
This method is widely employed for the detection and quantification of taste and odor

compounds in drinking water.[6][7][8]

Objective: To accurately quantify the concentration of 2-MIB in a water sample.

Materials:

Water sample

d3-2-MIB internal standard solution of known concentration

Sodium chloride (NaCl)
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SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane -

DVB/CAR/PDMS)

Headspace vials with septa

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Procedure:

Sample Spiking: A known volume of the water sample is placed into a headspace vial. A

precise amount of the d3-2-MIB internal standard solution is added to the sample.

Matrix Modification: Sodium chloride is added to the sample to increase the ionic strength,

which enhances the partitioning of the volatile analytes into the headspace.

SPME Extraction: The vial is sealed and heated while being agitated. The SPME fiber is

exposed to the headspace above the sample for a defined period to allow for the adsorption

of volatile compounds, including both native 2-MIB and d3-2-MIB.

GC-MS Analysis: The SPME fiber is then retracted and introduced into the hot injection port

of the GC. The adsorbed analytes are thermally desorbed from the fiber and transferred to

the GC column for separation.

Mass Spectrometric Detection: The separated compounds elute from the GC column and

enter the mass spectrometer. The mass spectrometer is operated in Selected Ion Monitoring

(SIM) mode to monitor specific ions for both 2-MIB and d3-2-MIB, enhancing sensitivity and

selectivity.[7]

Quantification Ions for 2-MIB: m/z 95, 107, 135[9]

Quantification Ions for d3-2-MIB: m/z 98, 110, 138[9]

Quantification: The concentration of 2-MIB in the original sample is calculated by comparing

the peak area ratio of the native 2-MIB to the deuterated internal standard (d3-2-MIB)

against a calibration curve prepared with known concentrations of 2-MIB and a constant

concentration of d3-2-MIB.
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Experimental Workflow for 2-MIB Analysis.
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Mass Spectrometry and Fragmentation
In mass spectrometry, deuterated compounds can exhibit slightly different fragmentation

patterns compared to their non-deuterated counterparts due to the kinetic isotope effect.[10]

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can

make fragmentation pathways involving the cleavage of a C-D bond less favorable.[10]

For d3-2-MIB, the primary fragmentation in electron ionization (EI) mass spectrometry involves

the loss of a methyl group and subsequent rearrangements. The presence of deuterium atoms

on the C2-methyl group leads to characteristic mass shifts in the fragment ions, which are

crucial for its identification and quantification as an internal standard. As noted, the quantitative

ions for d3-2-MIB are often m/z 98, 110, and 138, corresponding to fragments that have

retained the deuterated methyl group.[9]

Conclusion
Deuterated 2-methylisoborneol, particularly d3-2-MIB, is an indispensable tool for the accurate

and reliable quantification of 2-MIB in environmental and industrial samples. Its well-defined

chemical and physical properties, coupled with its distinct mass spectrometric signature, make

it the gold standard for isotope dilution analysis. Understanding its structure, properties, and

the analytical methodologies it enables is crucial for researchers and scientists working in fields

impacted by taste and odor compounds, as well as for professionals in drug development who

utilize isotopic labeling techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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